Cas no 858855-11-5 (5-Bromo-2-iodophenol)

5-Bromo-2-iodophenol structure
5-Bromo-2-iodophenol structure
Product Name:5-Bromo-2-iodophenol
CAS No:858855-11-5
MF:C6H4BrIO
MW:298.903833389282
MDL:MFCD16999931
CID:1037228
PubChem ID:69399669
Update Time:2024-10-26

5-Bromo-2-iodophenol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-iodophenol
    • 3-HYDROXY-4-IODOBROMOBENZENE
    • 5-Brom-2-jod-1-hydroxy-benzol
    • 5-Brom-2-jod-phenol
    • 5-bromo-2-iodo-phenol
    • Phenol, 5-bromo-2-iodo-
    • 5-?Bromo-?2-?iodophenol
    • 3383AC
    • MB25447
    • AK110142
    • ST2406107
    • 5-Bromo-2-iodophenol (ACI)
    • SY029590
    • DB-024635
    • EN300-213246
    • AKOS016008932
    • MFCD16999931
    • DTXSID10740445
    • DS-4520
    • CL9418
    • CS-W004884
    • 858855-11-5
    • SCHEMBL5311648
    • MDL： MFCD16999931
    • Inchi： 1S/C6H4BrIO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
    • InChI Key： KGVIGGKRRGGQMM-UHFFFAOYSA-N
    • SMILES： BrC1C=C(O)C(I)=CC=1

Computed Properties

  • Exact Mass: 297.84900
  • Monoisotopic Mass: 297.84902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 20.23000
  • LogP: 2.75930

5-Bromo-2-iodophenol Security Information

5-Bromo-2-iodophenol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

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5-Bromo-2-iodophenol Production Method

Production Method 1

791642-68-7 791642-68-7
858855-11-5 858855-11-5
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 2 h, -78 °C; -78 °C → 25 °C; overnight, 25 °C
1.2 Reagents: Water ;  0 °C
Reference
Synthesis and Characterization of Ferrocene Based Hemicages
Jiang, Nianqiang ; et al, Journal of Organic Chemistry, 2018, 83(8), 4824-4830

Production Method 2

858855-11-5 858855-11-5
Reaction Conditions
1.1 Reagents: Potassium iodide ,  Potassium iodate Catalysts: Sulfuric acid Solvents: Water ;  24 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
One-Pot Synthesis of Heteroatom-Bridged Cyclic Diaryliodonium Salts
Damrath, Mattis; et al, Organic Letters, 2022, 24(13), 2562-2566

Production Method 3

858855-11-5 858855-11-5
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium iodide ,  Potassium iodate Solvents: Water ;  18 h, rt
1.2 Reagents: Sodium dithionite Solvents: Water ;  rt
Reference
Synthesis of an organic-soluble π-conjugated [3]rotaxane via rotation of glucopyranose units in permethylated β-cyclodextrin
Terao, Jun; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 2800-2808

Production Method 4

38191-34-3 38191-34-3
858855-11-5 858855-11-5
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Acetonitrile ,  Tetrahydrofuran ;  -40 - -30 °C; 10 min, -30 °C
1.2 Reagents: tert-Butyl nitrite ;  -30 °C; -30 °C → rt; 1.5 h, rt
1.3 Reagents: Iodine ,  Potassium iodide Solvents: Acetonitrile ;  0 °C; 4 h, rt
1.4 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Antibody-drug conjugates derived from cytotoxic seco-CBI-dimer payloads are highly efficacious in xenograft models and form protein adducts in vivo
Su, Dian ; et al, Bioconjugate Chemistry, 2019, 30(5), 1356-1370

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